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Compound of Interest

Compound Name: 4,4'-Dibromo-2,2'-bipyridine

Cat. No.: B104092 Get Quote

This document provides immediate safety, operational, and disposal procedures for 4,4'-
Dibromo-2,2'-bipyridine, tailored for researchers, scientists, and drug development

professionals. Following these guidelines is critical for ensuring laboratory safety and

environmental compliance.

Hazard Identification and Safety Data
4,4'-Dibromo-2,2'-bipyridine is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as an irritant and may be harmful if ingested or comes

into contact with skin.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[1][2]

Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation.[1][2]

Acute Toxicity, Oral

(Category 3)
GHS06 Danger

H301: Toxic if

swallowed.[3]

Acute Toxicity, Dermal

(Category 3)
GHS06 Danger

H311: Toxic in contact

with skin.[3]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 Warning

H335: May cause

respiratory irritation.[2]

[4]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 4,4'-Dibromo-2,2'-bipyridine, the following personal

protective equipment is mandatory:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[5]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Gloves must

be inspected prior to use and disposed of properly after.[4][5]

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. For

larger quantities or potential for significant exposure, a chemical-resistant apron or suit is

recommended.[5]

Respiratory Protection: If working in a poorly ventilated area or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.[2]
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[2]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]

Keep away from incompatible materials such as strong oxidizing agents.

Spill and Leak Procedures
In the event of a spill:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from spreading and entering drains.[2][6]

Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[1][2] A vacuum cleaner with a HEPA filter

can also be used.[1]

For large spills, contact your institution's environmental health and safety (EHS)

department.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Personal Safety: Wear appropriate PPE during the entire cleanup process.
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First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]

Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

[2][7]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get immediate medical attention.[1][5]

Disposal Protocol
Proper disposal of 4,4'-Dibromo-2,2'-bipyridine is crucial to prevent environmental

contamination and comply with regulations.

Step-by-Step Disposal Procedure:

Containerize Waste:

Place unused 4,4'-Dibromo-2,2'-bipyridine and any contaminated materials (e.g., gloves,

filter paper, spill cleanup debris) into a clearly labeled, sealed, and compatible waste

container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.[4]

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "4,4'-
Dibromo-2,2'-bipyridine".

Include the date of accumulation and any other information required by your institution.
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Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Arrange for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Disposal must be carried out by a licensed and approved waste disposal company in

accordance with all local, state, and federal regulations.[1][2][4]

Prohibited Disposal Methods:

DO NOT dispose of 4,4'-Dibromo-2,2'-bipyridine down the drain.[2]

DO NOT dispose of it in the regular trash.

DO NOT allow it to be released into the environment.[1][2]
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Disposal Decision Workflow for 4,4'-Dibromo-2,2'-bipyridine

Start: Unused or Contaminated
4,4'-Dibromo-2,2'-bipyridine

Place in a Labeled,
Sealed Container

Prohibited:
Do Not Pour Down Drain

Prohibited:
Do Not Dispose in Regular Trash

Label as 'Hazardous Waste'
and list chemical name

Store in Designated
Hazardous Waste Area

Contact Environmental Health & Safety
for Pickup

Disposal by Licensed
Waste Management Company

Click to download full resolution via product page

Caption: Disposal workflow for 4,4'-Dibromo-2,2'-bipyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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